Cas no 5400-82-8 (Benzenemethanamine,N,N-dimethyl-, N-oxide)

Benzenemethanamine,N,N-dimethyl-, N-oxide structure
5400-82-8 structure
Product Name:Benzenemethanamine,N,N-dimethyl-, N-oxide
CAS No:5400-82-8
MF:C9H13NO
MW:151.205622434616
CID:375251
PubChem ID:79395
Update Time:2025-04-19

Benzenemethanamine,N,N-dimethyl-, N-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N,N-dimethyl-, N-oxide
    • N,N-dimethyl-1-phenylmethanamine oxide
    • AC1L2XAS
    • benzyldimethylamine N-oxide
    • BENZYL-DIMETHYL-OXIDO-AZANIUM
    • benzyl-N,N-dimethylamine N-oxide
    • CTK4J9298
    • EINECS 226-443-1
    • N,N-dimethylbenzylamine N-oxide
    • N,N-dimethylbenzylamine oxide
    • N,N-dimethylbenzylamine-N-oxide
    • NSC10391
    • NSC 10391
    • Benzylamine, N,N-dimethyl-, N-oxide
    • 5400-82-8
    • BENZYLDIMETHYLAMINE-N-OXIDE, 50% SOLN
    • Benzenemethanamine, N,N-dimethyl-, N-oxide
    • InChI=1/C9H13NO/c1-10(2,11)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H
    • V5TDF69ZED
    • NS00043744
    • DTXSID90202319
    • SCHEMBL246161
    • NSC-10391
    • AKOS006272316
    • Inchi: 1S/C9H13NO/c1-10(2,11)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
    • InChI Key: UJZXIGKNPLTUOZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C)(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.1A^2
  • XLogP3: 1.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 23.06
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